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Compound of Interest

Compound Name: LTURM 36

Cat. No.: B608667

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of LTURM 36,
a potent phosphoinositide 3-kinase delta (PI3Kd) inhibitor. Adherence to these guidelines is
essential for ensuring personal safety, maintaining experimental integrity, and ensuring
compliant disposal.

Immediate Safety and Handling Precautions

LTURM 36 should be handled with care, following standard laboratory procedures for potent
small molecule inhibitors. Engineering controls, such as a chemical fume hood or a ventilated
balance enclosure, should be used when handling the solid compound to prevent inhalation. A
comprehensive personal protective equipment (PPE) strategy is mandatory to minimize
exposure risk.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required when working with LTURM 36. The following table
outlines the minimum PPE requirements for various procedures.
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Operational Plan: Step-by-Step Handling

Procedures

1. Receiving and Storage:

» Upon receipt, visually inspect the container for any signs of damage or leakage.

o For long-term storage of the solid compound, refer to the manufacturer's instructions, which

typically recommend storage at -20°C.[1]

o Stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-thaw

cycles and stored at -80°C.

2. Preparation of Stock Solutions:

 All manipulations of powdered LTURM 36 must be performed in a chemical fume hood or a

ventilated balance enclosure.
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e To prepare a stock solution, carefully weigh the desired amount of the compound.
e Dissolve the compound in a suitable solvent, such as dimethyl sulfoxide (DMSO).
3. Use in Experiments:

e When diluting stock solutions for use in cell culture or other assays, perform the dilutions
within a biosafety cabinet to maintain sterility and operator safety.

o Clearly label all tubes, plates, and flasks containing LTURM 36 with the compound name and
concentration.

Disposal Plan

Proper disposal of LTURM 36 and all contaminated materials is critical to prevent
environmental contamination and accidental exposure. All waste generated should be treated
as hazardous chemical waste.

e Solid Waste: Unused or expired LTURM 36 powder, as well as disposables that have come
into direct contact with the compound (e.g., weigh boats, pipette tips, contaminated gloves),
must be collected in a designated, sealed hazardous waste container.[2][3]

e Liquid Waste: Unused stock solutions and experimental media containing LTURM 36 should
be collected in a dedicated, leak-proof, and clearly labeled hazardous liquid waste container.
[2][3] Do not pour any solutions containing LTURM 36 down the drain.[2]

o Decontamination: Non-disposable glassware and equipment should be decontaminated by
soaking in a suitable inactivating solution (e.g., 1IN NaOH) before standard washing
procedures.

» Waste Pickup: All hazardous waste containers must be clearly labeled with "Hazardous
Waste," the full chemical name "LTURM 36," and any other information required by your
institution.[2] Contact your institution's Environmental Health and Safety (EHS) department to
schedule a pickup for the hazardous waste.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for LTURM 36.
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Property Value Source(s)
Molecular Formula C22H22N202 [4]
Molecular Weight 358.39 g/mol [4]

CAS Number 1879887-94-1 [1]

ICso for PI3KS 0.64 uM [11[4]

ICso for PI3KP 5.0 uM [1][4]

Experimental Protocols

The following is a representative protocol for a cell viability assay using a PI3K inhibitor like
LTURM 36. Researchers should adapt this protocol based on their specific cell lines and
experimental goals.

Protocol: Cell Viability (MTT) Assay

Objective: To determine the effect of LTURM 36 on the viability of a cancer cell line.
Materials:

e Cancer cell line of interest (e.g., renal cancer cell line)

o Complete growth medium (e.g., RPMI-1640 with 10% FBS)

e LTURM 36

e DMSO (for stock solution)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

e Solubilization solution (e.g., 10% SDS in 0.01 M HCI)

o 96-well plates

o Multichannel pipette
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o Plate reader
Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100
uL of complete growth medium. Incubate for 24 hours at 37°C in a 5% COz2 incubator.

e Drug Preparation: Prepare a 10 mM stock solution of LTURM 36 in DMSO. Create serial
dilutions of the inhibitor in complete growth medium to achieve the desired final
concentrations (e.g., 0.01, 0.1, 1, 10, 100 puM). Include a vehicle control (DMSO at the same
final concentration as the highest inhibitor dose).

o Treatment: Remove the medium from the wells and add 100 pL of the prepared drug
dilutions or vehicle control.

 Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.
e MTT Addition: Add 20 pL of MTT solution to each well and incubate for 4 hours at 37°C.

o Solubilization: Carefully remove the medium and add 150 pL of solubilization solution to each
well. Gently pipette to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control and plot the results to determine the ICso value.

Visualizations

The following diagrams illustrate key workflows and pathways related to the handling and
mechanism of action of LTURM 36.
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Caption: A typical workflow for handling LTURM 36 from receipt to experimental use.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b608667?utm_src=pdf-body-img
https://www.benchchem.com/product/b608667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Receptor Tyrosine
Kinase (RTK)

N

LTURM 36 PIP2

Phosphorylation
A ctivation

A ctivation

Downstream Effectors
(e.g., mTOR, NF-kB)

Cell Growth,
Proliferation, Survival

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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LTURM 36]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608667#personal-protective-equipment-for-handling-
[turm-36]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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